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Protein Binding of Antiretroviral Drugs

The table below summarizes the protein binding data found in the search results. A value of ~90% is reported

for amprenavir, while other protease inhibitors like ritonavir are more highly bound [1] [2].

Drug Name Protein Binding (%) Primary Binding Proteins

Amprenavir ~90% [1] Information not available in search results
Ritonavir 98-99% [2] Albumin, Alpha-1 acid glycoprotein [2]
Saquinavir >98% (from in vitro data) [3] Information not available in search results

Experimental Data on Protein Binding Impact

The available data highlights the functional importance of protein binding for antiviral activity.

¢ Impact on In Vitro Activity: For HIV protease inhibitors, plasma protein binding can reduce
antiviral activity observed in vitro [3]. The concentration of unbound drug, to which the virus is
exposed, is the therapeutically relevant fraction.
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e Amprenavir Data Adjustment: One study adjusted the reported half-maximal inhibitory
concentration (IC50) of amprenavir for 90% protein binding when calculating the ratio of the
minimum plasma concentration (Cmin) to the IC50, a key pharmacokinetic parameter [1].

Methodology for Determining Protein Binding

While the specific experimental details for amprenavir were not contained in the search results, the

following established methodologies are typically used to determine plasma protein binding.
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Typical Experimental Workflow for Plasma Protein Binding

The most common method is Equilibrium Dialysis [3]:

e Sample Preparation: The drug is added to a physiological buffer or plasma.

¢ Dialysis: The sample is placed in a chamber separated by a semi-permeable membrane from a
buffer chamber. The membrane allows only the unbound drug to pass through.

¢ Incubation: The system is incubated until equilibrium is reached.

¢ Quantification: The concentration of the drug in both chambers is measured using a sensitive
technique like Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

e Calculation: The percentage of protein-bound drug is calculated from these concentrations.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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